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Compound of Interest

Compound Name: Tetrahydrofuran(Stabilized)

Cat. No.: B579089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the physical and

chemical properties of Tetrahydrofuran (THF) stabilized with Butylated Hydroxytoluene (BHT).

This guide is intended to be a valuable resource for laboratory and research professionals,

offering detailed data, experimental protocols, and safety workflows.

Core Physical and Chemical Properties
Tetrahydrofuran is a versatile, polar aprotic solvent widely utilized in organic synthesis, polymer

chemistry, and pharmaceutical applications.[1][2] To ensure its stability and prevent the

formation of hazardous peroxides upon storage and exposure to air, it is commonly stabilized

with Butylated Hydroxytoluene (BHT).[3][4] The BHT acts as an antioxidant, scavenging free

radicals that initiate the peroxide formation process.[2] The typical concentration of BHT in

stabilized THF ranges from 100 to 400 ppm.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of THF.

Table 1: Physical Properties of Tetrahydrofuran
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Property Value

Molecular Formula C₄H₈O

Molecular Weight 72.11 g/mol

Appearance Clear, colorless liquid

Odor Ether-like

Boiling Point 65-67 °C

Melting Point -108.4 °C

Density 0.889 g/mL at 25 °C

Viscosity 0.456 mPa·s at 20 °C

Vapor Pressure 143 mmHg at 20 °C

Refractive Index n20/D 1.407

Solubility in Water Miscible

Table 2: Safety and Handling Properties of Tetrahydrofuran

Property Value

Flash Point -21.2 °C (closed cup)

Autoignition Temperature 321 °C

Explosive Limits in Air 1.8-11.8 % by volume

Typical BHT Stabilizer Concentration 100-400 ppm

Experimental Protocols
Accurate and regular testing for peroxides and stabilizer content is crucial for the safe and

effective use of THF in a research environment.

Protocol for the Determination of Peroxide Value in THF
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This protocol describes a common iodometric titration method for the quantitative determination

of peroxides in THF.

Materials:

THF sample

Glacial acetic acid

Chloroform

Potassium iodide (KI), solid

Standardized 0.1 N sodium thiosulfate (Na₂S₂O₃) solution

Starch indicator solution (1%)

Erlenmeyer flask (250 mL) with stopper

Burette

Graduated cylinders

Analytical balance

Procedure:

Sample Preparation: In a 250 mL Erlenmeyer flask, add 50 mL of the THF sample.

Reagent Addition: To the THF sample, add 6 mL of glacial acetic acid and 4 mL of

chloroform. Swirl the flask to mix the contents.

Potassium Iodide Addition: Add 1 g of solid potassium iodide to the mixture. Stopper the flask

and swirl to dissolve the KI.

Reaction: Place the flask in a dark place for 5 minutes to allow the reaction between

peroxides and KI to complete.
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Titration: Titrate the liberated iodine with a standardized 0.1 N sodium thiosulfate solution

until the yellow-brown color of the iodine has almost disappeared.

Indicator Addition: Add 1-2 mL of starch indicator solution. The solution will turn a deep blue-

black color.

Final Titration: Continue the titration with the sodium thiosulfate solution, adding it dropwise

with constant swirling, until the blue-black color disappears completely.

Calculation: The peroxide concentration in ppm (as H₂O₂) can be calculated using the

following formula:

Where:

V = volume of sodium thiosulfate solution used in mL

N = normality of the sodium thiosulfate solution

W = weight of the THF sample in grams

Protocol for the Quantification of BHT in THF by HPLC
This protocol outlines a High-Performance Liquid Chromatography (HPLC) method for the

determination of BHT concentration in THF.

Materials and Equipment:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 5 µm particle size, 150 x 4.6 mm)

THF sample containing BHT

BHT standard

Methanol (HPLC grade)

Acetonitrile (HPLC grade)
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Water (HPLC grade)

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

Chromatographic Conditions:

Mobile Phase: A mixture of methanol, acetonitrile, and water. A common starting ratio is

60:16:24 (v/v/v). The exact ratio may need to be optimized for your specific column and

system.

Flow Rate: 1.0 mL/min

Column Temperature: 40 °C

Detection Wavelength: 277 nm

Injection Volume: 5.0 µL

Procedure:

Standard Preparation:

Prepare a stock solution of BHT in the mobile phase (e.g., 1000 ppm).

From the stock solution, prepare a series of calibration standards of known concentrations

(e.g., 10, 50, 100, 200, 400 ppm).

Sample Preparation:

Take a known volume of the THF sample.

If necessary, dilute the sample with the mobile phase to bring the BHT concentration within

the calibration range.

Filter the sample through a 0.45 µm syringe filter before injection.

Analysis:
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Inject the calibration standards into the HPLC system and record the peak areas.

Create a calibration curve by plotting the peak area versus the concentration of the BHT

standards.

Inject the prepared THF sample and record the peak area for BHT.

Calculation:

Determine the concentration of BHT in the sample by using the calibration curve.

If the sample was diluted, remember to multiply the result by the dilution factor to obtain

the original concentration.

Visualizations
The following diagrams illustrate key concepts related to the chemistry and safe handling of

THF with BHT stabilizer.
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Caption: Mechanism of peroxide formation in THF and its inhibition by BHT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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